[(4-Chloro-3-fluorophenyl)methyl](1-methoxypropan-2-yl)amine

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• IUPAC Name: N-[(4-chloro-3-fluorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15ClFNO/c1-8(7-15-2)14-6-9-3-4-10(12)11(13)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: YQKFCSMHPUHQGW-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=C(C=C1)Cl)F

Description

Chemical Name: (4-Chloro-3-fluorophenyl)methylamine Molecular Formula: C₁₁H₁₅ClFNO Molecular Weight: 231.69 g/mol CAS No.: 1247808-75-8 Key Features:

• Aryl group: 4-chloro-3-fluorophenyl (electron-withdrawing substituents at para and meta positions).
• Amine side chain: 1-methoxypropan-2-yl group (ether-linked methoxy and branched alkyl chain).

Preparation Methods

The synthesis of (4-Chloro-3-fluorophenyl)methylamine typically involves several steps, including the formation of the chloro-fluorophenyl intermediate and subsequent coupling with the methoxypropan-2-ylamine group. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Chemical Reactions Analysis

(4-Chloro-3-fluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(4-Chloro-3-fluorophenyl)methylamine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is used in the study of biological pathways and mechanisms.

Medicine: It is investigated for its potential therapeutic effects and interactions with biological targets.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Chloro-3-fluorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Substituent Variations on the Aryl Group

Compound A : (3-Methoxyphenyl)methylamine hydrobromide

• Molecular Formula: C₁₂H₂₀BrNO₂
• Molecular Weight : 298.20 g/mol
• Key Differences :
  • Aryl group: 3-methoxyphenyl (electron-donating substituent at meta position).
  • Salt form: Hydrobromide (enhanced solubility vs. neutral amine).
• Hydrobromide salt improves aqueous solubility, a critical factor in pharmaceutical formulations .

Compound B : 1-(4-Methoxyphenyl)-2-methylpropan-2-amine

• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight : 179.26 g/mol
• Key Differences: Aryl group: 4-methoxyphenyl (para-substituted electron-donating group).
• Impact: Reduced molecular weight and absence of halogens may lower lipophilicity, affecting membrane permeability.

2.2. Halogenated vs. Non-Halogenated Analogs

Compound C : 1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine

• Molecular Formula : C₁₆H₁₈FN
• Molecular Weight : 243.32 g/mol
• Key Differences :
  • Aryl group: 3-fluoro-4-methylphenyl (single halogen, methyl substituent).
  • Amine side chain: Extended propyl chain with terminal phenyl group.
• Impact :
  • Methyl and phenyl groups increase hydrophobicity, likely enhancing blood-brain barrier penetration.
  • Single fluorine substitution reduces electronic effects compared to the target’s dual chloro-fluoro motif .

2.3. Functional Group Modifications

Compound D : 2-[(1-Methoxypropan-2-yl)amino]acetic acid hydrochloride

• Molecular Formula: C₆H₁₄ClNO₃ (hydrochloride salt)
• Key Differences :
  • Carboxylic acid group replaces the aryl-methyl moiety.
  • Hydrochloride salt enhances solubility.
• Impact :
  • Polar carboxylic acid improves water solubility but reduces lipid bilayer permeability.
  • Structural simplicity may limit target specificity in biological systems .

Structural and Property Analysis Table

Compound Name	Molecular Formula	MW (g/mol)	Aryl Substituents	Amine Side Chain	Key Properties
Target Compound	C₁₁H₁₅ClFNO	231.69	4-Cl, 3-F	1-Methoxypropan-2-yl	Neutral amine, moderate solubility
Compound A	C₁₂H₂₀BrNO₂	298.20	3-OCH₃	1-Methoxypropan-2-yl	Hydrobromide salt, high solubility
Compound B	C₁₁H₁₇NO	179.26	4-OCH₃	2-Methylpropan-2-amine	Branched chain, no halogens
Compound C	C₁₆H₁₈FN	243.32	3-F, 4-CH₃	3-Phenylpropyl	High lipophilicity
Compound D	C₆H₁₄ClNO₃	179.64	N/A	2-Aminoacetic acid	Hydrochloride salt, polar

Key Findings and Implications

• Electronic Effects : The target’s dual chloro-fluoro substituents create a strongly electron-deficient aryl ring, which may enhance interactions with electron-rich biological targets (e.g., enzymes or receptors) compared to methoxy-substituted analogs .
• Solubility : Neutral amine forms (e.g., target compound) generally exhibit lower aqueous solubility than salt forms (e.g., Compound A’s hydrobromide), necessitating formulation strategies for drug delivery .
• Synthetic Complexity : Halogenation and methoxypropan-2-yl groups in the target compound may require multi-step synthesis, whereas simpler analogs (e.g., Compound D) could be more cost-effective .

Biological Activity

(4-Chloro-3-fluorophenyl)methylamine is a chemical compound characterized by its unique structural features, which include a chloro and fluorine substitution on the phenyl ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anti-cancer properties, interaction with neurotransmitter systems, and implications in various therapeutic areas.

• Molecular Formula : C₁₁H₁₅ClFNO
• Molecular Weight : 231.69 g/mol
• IUPAC Name : N-[(4-chloro-3-fluorophenyl)methyl]-1-methoxypropan-2-amine

Property	Value
Molecular Formula	C₁₁H₁₅ClFNO
Molecular Weight	231.69 g/mol
IUPAC Name	N-[(4-chloro-3-fluorophenyl)methyl]-1-methoxypropan-2-amine
InChI	InChI=1S/C11H15ClFNO/c1-8(7-15-2)14-6-9-3-4-10(12)11(13)5-9/h3-5,8,14H,6-7H2,1-2H3

The biological activity of (4-Chloro-3-fluorophenyl)methylamine is primarily attributed to its ability to interact with specific molecular targets within biological systems. The compound is believed to modulate receptor activity and enzymatic pathways, which can lead to various pharmacological effects.

Antitumor Activity

Research has indicated that compounds similar to (4-Chloro-3-fluorophenyl)methylamine exhibit significant antitumor properties. A study involving synthesized isoflavone derivatives demonstrated low micromolar growth inhibition (GI50 values) against human breast cancer cell lines (MDA-MB-468 and MCF-7), suggesting that structural analogs may share similar bioactivity profiles .

Neuropharmacological Effects

The presence of fluorine and chlorine atoms enhances the lipophilicity of the compound, potentially increasing its ability to cross the blood-brain barrier and interact with central nervous system receptors. This characteristic makes it a candidate for further investigation into its effects on neurodegenerative diseases and mood disorders.

Case Study 1: Antitumor Efficacy

A recent study synthesized a series of fluoro-, methoxyl-, and amino-substituted compounds for evaluation against various cancer cell lines. (4-Chloro-3-fluorophenyl)methylamine was included in this research, showing promising results in inhibiting tumor cell proliferation in vitro, particularly in breast cancer models .

Case Study 2: Interaction with Cytochrome P450

Another investigation highlighted the potential of this compound as a substrate for cytochrome P450 enzymes, indicating that it could be bioactivated within the body to enhance its therapeutic effects. This interaction suggests a pathway for increased efficacy in drug metabolism and activation, especially in the context of co-administration with other compounds that induce cytochrome P450 activity .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
(4-Chloro-3-fluorophenyl)methylamine	C₁₁H₁₅ClFNO	Similar structure; potential for similar biological activity
(3-Chloro-2-fluorophenyl)methylamine	C₁₁H₁₅ClFNO	Different halogen arrangement; varied receptor interactions
(3,4-Difluorophenyl)methylamine	C₁₁H₁₅F₂NO	Contains two fluorine atoms; distinct pharmacological profile